Cas no 67464-49-7 (7,7,9,9-tetramethyl-3-methylidene-1-oxaspiro[4.5]decan-2-one)

7,7,9,9-tetramethyl-3-methylidene-1-oxaspiro[4.5]decan-2-one structure
67464-49-7 structure
Product Name:7,7,9,9-tetramethyl-3-methylidene-1-oxaspiro[4.5]decan-2-one
CAS No:67464-49-7
MF:C14H22O2
MW:222.323284626007
CID:966072
PubChem ID:327687
Update Time:2025-04-19

7,7,9,9-tetramethyl-3-methylidene-1-oxaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

    • 7,7,9,9-tetramethyl-3-methylidene-1-oxaspiro[4.5]decan-2-one
    • 1-oxaspiro[4.5]decan-2-one, 7,7,9,9-tetramethyl-3-methylene-
    • 7,7,9,9-tetramethyl-2-methylidene-4-oxaspiro[4.5]decan-3-one
    • 7,7,9,9-Tetramethyl-3-methylen-1-oxaspiro< 4.5> decan-2-on
    • 7,7,9,9-tetramethyl-3-methylene-1-oxaspiro[4.5]decan-2-one
    • 7,7,9,9-tetramethyl-3-methylene-1-oxa-spiro[4.5]decan-2-one
    • AC1L711W
    • AC1Q2CM4
    • CTK2F5240
    • NSC303753
    • NSC-303753
    • InChI=1/C14H22O2/c1-10-6-14(16-11(10)15)8-12(2,3)7-13(4,5)9-14/h1,6-9H2,2-5H
    • 67464-49-7
    • DTXSID20316473
    • Inchi: 1S/C14H22O2/c1-10-6-14(16-11(10)15)8-12(2,3)7-13(4,5)9-14/h1,6-9H2,2-5H3
    • InChI Key: DKVRLZMEJUFXEW-UHFFFAOYSA-N
    • SMILES: O1C(C(=C)CC21CC(C)(C)CC(C)(C)C2)=O

Computed Properties

  • Exact Mass: 222.16206
  • Monoisotopic Mass: 222.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.46460
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